Cas no 2092280-66-3 (2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde)

• Product Name: 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde
• CAS No: 2092280-66-3
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 5045811
• Update Time: 2025-10-28

2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-(pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde
• 2-(5-pyridin-4-yl-1H-pyrazol-4-yl)acetaldehyde
• 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde

• Inchi： 1S/C10H9N3O/c14-6-3-9-7-12-13-10(9)8-1-4-11-5-2-8/h1-2,4-7H,3H2,(H,12,13)
• InChI Key： QORPNUOJMTZRTG-UHFFFAOYSA-N
• SMILES： O=CCC1C=NNC=1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• XLogP3: 0.2
• Topological Polar Surface Area: 58.6

Additional information on 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde

Comprehensive Overview of 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde (CAS No. 2092280-66-3)

2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde (CAS No. 2092280-66-3) is a highly versatile organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine and pyrazole hybrid structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Its aldehyde functional group makes it particularly valuable for condensation reactions, enabling the construction of complex heterocyclic frameworks. Researchers are increasingly exploring its potential in drug discovery, especially in targeting kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for novel therapeutic solutions.

The molecular structure of 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde combines a pyridin-4-yl moiety with a 1H-pyrazol-4-yl group, offering dual reactivity sites for functionalization. This structural feature is pivotal in modern medicinal chemistry, where scaffold diversity is essential for optimizing drug efficacy and selectivity. Recent studies highlight its role in developing small-molecule inhibitors for diseases like cancer and autoimmune disorders, addressing the global healthcare focus on precision medicine. Additionally, its application in catalysis and material science underscores its interdisciplinary relevance, making it a subject of interest in both academic and industrial settings.

From a synthetic perspective, CAS No. 2092280-66-3 is often synthesized via multicomponent reactions or palladium-catalyzed cross-coupling, reflecting advancements in green chemistry and atom economy. Its stability under ambient conditions and compatibility with diverse solvents enhance its practicality in laboratory workflows. As sustainability becomes a key driver in chemical innovation, this compound’s potential for biodegradable derivatives and low-toxicity applications aligns with the industry’s shift toward eco-friendly solutions. These attributes position it as a promising candidate for high-throughput screening and combinatorial chemistry platforms.

In the context of drug design, 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde is frequently employed to modulate pharmacokinetic properties such as solubility and membrane permeability. Its ability to form hydrogen bonds and π-π interactions with biological targets enhances binding affinity, a critical factor in rational drug development. Recent publications have explored its utility in fragment-based drug discovery, a trending approach to identify lead compounds with improved specificity. This aligns with the rising popularity of AI-driven drug discovery, where computational models predict optimal molecular modifications for enhanced bioactivity.

The agrochemical sector also benefits from CAS No. 2092280-66-3, particularly in designing crop protection agents with reduced environmental impact. Its structural motifs are integral to developing herbicides and pesticides that target specific plant pathways, addressing the urgent need for sustainable agriculture. With increasing regulatory scrutiny on conventional agrochemicals, this compound’s potential for low-residue formulations positions it as a forward-looking solution for global food security challenges.

Analytical characterization of 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring rigorous quality control for research applications. Its commercial availability through specialized chemical suppliers facilitates accessibility for researchers worldwide. As the scientific community prioritizes reproducibility and data transparency, detailed documentation of its synthetic protocols and physicochemical properties remains crucial for collaborative advancements.

In summary, 2-(3-(Pyridin-4-yl)-1H-pyrazol-4-yl)acetaldehyde (CAS No. 2092280-66-3) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to sustainable agriculture—reflect its adaptability to evolving scientific and industrial demands. As research continues to uncover new functionalities, this compound is poised to play a transformative role in addressing some of the most pressing challenges in health and environmental sciences.